Cas no 1091475-64-7 (N-(2H-1,3-benzodioxol-5-yl)-N'-{[1-(4-methoxyphenyl)cyclopentyl]methyl}ethanediamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-N'-{[1-(4-methoxyphenyl)cyclopentyl]methyl}ethanediamide
• CAS No: 1091475-64-7
• MF: C₂₂H₂₄N₂O₅
• MW: 396.436366081238
• CID: 5913166
• PubChem ID: 29702128
• Update Time: 2025-05-19

N-(2H-1,3-benzodioxol-5-yl)-N'-{[1-(4-methoxyphenyl)cyclopentyl]methyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-N'-{[1-(4-methoxyphenyl)cyclopentyl]methyl}ethanediamide
• AKOS024509547
• VU0644033-1
• N'-(1,3-benzodioxol-5-yl)-N-[[1-(4-methoxyphenyl)cyclopentyl]methyl]oxamide
• F5470-0316
• N1-(benzo[d][1,3]dioxol-5-yl)-N2-((1-(4-methoxyphenyl)cyclopentyl)methyl)oxalamide
• 1091475-64-7

• Inchi： 1S/C22H24N2O5/c1-27-17-7-4-15(5-8-17)22(10-2-3-11-22)13-23-20(25)21(26)24-16-6-9-18-19(12-16)29-14-28-18/h4-9,12H,2-3,10-11,13-14H2,1H3,(H,23,25)(H,24,26)
• InChI Key： WYKJYUARRMHGBW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1(CNC(C(NC2=CC=C3C(=C2)OCO3)=O)=O)CCCC1

Computed Properties

• Exact Mass: 396.16852187g/mol
• Monoisotopic Mass: 396.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 85.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2H-1,3-benzodioxol-5-yl)-N'-{[1-(4-methoxyphenyl)cyclopentyl]methyl}ethanediamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)-N'-{[1-(4-methoxyphenyl)cyclopentyl]methyl}ethanediamide (CAS No. 1091475-64-7)

N-(2H-1,3-benzodioxol-5-yl)-N'-{[1-(4-methoxyphenyl)cyclopentyl]methyl}ethanediamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by the CAS number 1091475-64-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry.

The molecular structure of N-(2H-1,3-benzodioxol-5-yl)-N'-{[1-(4-methoxyphenyl)cyclopentyl]methyl}ethanediamide is characterized by a benzodioxole moiety linked to a cyclopentyl group, which is further connected to an ethanediamide moiety. This arrangement contributes to its distinctive chemical and biological profile. The presence of the benzodioxole ring suggests potential interactions with various biological targets, while the cyclopentyl substituent enhances the molecule's solubility and bioavailability.

Recent advancements in drug discovery have highlighted the importance of structurally diverse compounds in addressing complex diseases. N-(2H-1,3-benzodioxol-5-yl)-N'-{[1-(4-methoxyphenyl)cyclopentyl]methyl}ethanediamide has been studied for its potential role in modulating various biological pathways, including those involved in inflammation, pain, and neurodegenerative disorders. The compound's ability to interact with multiple targets makes it a valuable candidate for developing novel therapeutic agents.

In vitro studies have demonstrated that this compound exhibits moderate affinity for certain enzymes and receptors, suggesting its potential as an inhibitor or modulator. For instance, preliminary research indicates that it may interact with enzymes involved in the metabolism of neurotransmitters, which could have implications for the treatment of neurological conditions. Additionally, its structural features suggest potential applications in the development of anti-inflammatory agents, where the benzodioxole moiety plays a crucial role in mediating biological activity.

The synthesis of N-(2H-1,3-benzodioxol-5-yl)-N'-{[1-(4-methoxyphenyl)cyclopentyl]methyl}ethanediamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 4-methoxyphenylcyclopentyl group is particularly challenging due to its complex stereochemistry. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating further research and development.

One of the most compelling aspects of this compound is its potential for structure-activity relationship (SAR) studies. By modifying specific parts of its molecular structure, researchers can explore how changes in the benzodioxole ring or the cyclopentyl substituent affect its biological activity. This approach allows for the optimization of pharmacological properties, leading to more effective and targeted therapeutic agents.

Recent publications have begun to explore the pharmacokinetic properties of N-(2H-1,3-benzodioxol-5-yl)-N'-{[1-(4-methoxyphenyl)cyclopentyl]methyl}ethanediamide. These studies have provided insights into how the compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these processes is crucial for determining its therapeutic potential and for designing clinical trials that are likely to yield meaningful results.

The drug discovery pipeline has seen significant advancements due to the availability of high-throughput screening technologies and computational modeling tools. These resources have enabled researchers to rapidly evaluate the biological activity of numerous compounds, including N-(2H-1,3-benzodioxol-5-yl)-N'-{[1-(4-methoxyphenyl)cyclopentyl]methyl}ethanediamide. By integrating experimental data with computational predictions, scientists can identify promising candidates for further development more efficiently than ever before.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)-N'-{[1-(4-methoxyphenyl)cyclopentyl]methyl}ethanediamide (CAS No. 1091475-64-7) represents a significant advancement in pharmaceutical research. Its unique molecular structure and promising biological activities make it a valuable compound for developing novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties, this molecule is poised to play a crucial role in addressing some of today's most challenging medical conditions.